Cas no 2172539-89-6 (ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate)

• Product Name: ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate
• CAS No: 2172539-89-6
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 5997584
• PubChem ID: 165747294
• Update Time: 2025-06-27

ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate
• EN300-1609411
• 2172539-89-6

• Inchi： 1S/C11H10N2O5/c1-2-18-11(15)6-3-4-8(13(16)17)9-7(6)5-12-10(9)14/h3-4H,2,5H2,1H3,(H,12,14)
• InChI Key： RSFJOXRBVARCQB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C2C(NCC=21)=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 250.05897142g/mol
• Monoisotopic Mass: 250.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate

Professional Introduction to Ethyl 7-Nitro-1-Oxo-2,3-Dihydro-1H-isoindole-4-Carboxylate (CAS No. 2172539-89-6)

Ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate (CAS No. 2172539-89-6) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, featuring a nitro group and an ester functional group, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of Ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate consists of a fused isoindole ring system with a nitro substituent at the 7-position and an ester group at the 4-position. This arrangement imparts a high degree of reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the nitro group also suggests potential for further functionalization, which could lead to the development of novel derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of isoindole derivatives. The nitro-substituted isoindole scaffold has shown promise in various preclinical studies due to its ability to interact with multiple biological targets. Specifically, compounds containing this moiety have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The ester functionality in Ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate provides an additional site for chemical modification, allowing researchers to fine-tune the compound's biological activity.

One of the most compelling aspects of this compound is its role as a building block in drug discovery. The versatility of its structure enables chemists to design and synthesize new molecules that can be tested for their efficacy against a wide range of diseases. For instance, recent studies have demonstrated that nitro-substituted isoindoles can inhibit the activity of certain enzymes involved in cancer cell proliferation. This has opened up new avenues for developing targeted therapies that leverage the unique properties of this class of compounds.

The synthesis of Ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the isoindole core, followed by nitration and esterification steps. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These synthetic methodologies highlight the compound's importance as a key intermediate in pharmaceutical manufacturing.

From a biochemical perspective, the nitro group in Ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate plays a crucial role in modulating its biological activity. Nitro groups are known to exhibit redox-active properties, which can influence cellular signaling pathways. This characteristic makes them particularly useful in developing prodrugs or bioactivatable compounds that release active pharmaceutical ingredients under specific physiological conditions. Such mechanisms are increasingly being explored in modern drug design to enhance therapeutic efficacy and reduce side effects.

The ester group also contributes significantly to the compound's reactivity and functionality. Ester linkages are commonly found in natural products and pharmaceuticals due to their stability under various conditions while still providing sites for enzymatic hydrolysis or chemical cleavage. In the context of Ethyl 7-nitro-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate, this ester functionality can be exploited to create more complex molecules through further derivatization.

In conclusion, Ethyl 7-nitro-1 oxo -2,3-dihydro -1H -isoindole -4 -carboxylate (CAS No. 2172539 -89 -6) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of bioactive molecules continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.